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Compound of Interest

Methyl(pentan-2-yl)amine
Compound Name:
hydrochloride

Cat. No.: B1416764

An In-depth Technical Guide to Methyl(pentan-2-
yl)amine Hydrochloride

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the chemical structure, properties,
synthesis, and potential biological effects of methyl(pentan-2-yl)amine hydrochloride. The
information presented herein is intended for a scientific audience and is supported by available
chemical data and literature.

Chemical Structure and Identification

Methyl(pentan-2-yl)amine hydrochloride is a secondary amine hydrochloride salt. The
chemical structure consists of a pentane chain with a methylamino group attached to the
second carbon atom.

Caption: Chemical structure of Methyl(pentan-2-yl)amine hydrochloride.

Table 1: Chemical Identifiers
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Identifier Value Source

N-methylpentan-2-
IUPAC Name ) ) [1]
amine;hydrochloride

CAS Number 130985-80-7 [1]

Molecular Formula CeH16CIN [1]

INChl=1S/C6H15N.CIH/c1-4-5-

InChl 6(2)7-3;/h6-7H,4-5H2,1- [1]
3H3;1H
AOMLOTWGVLUDQZ-

InChlKey [1]

UHFFFAOYSA-N

Canonical SMILES CCCC(C)NC.CI [1]

Physicochemical Properties

The physicochemical properties of methyl(pentan-2-yl)amine hydrochloride have been
primarily determined through computational methods.

Table 2: Computed Physicochemical Properties
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Property Value Source
Molecular Weight 137.65 g/mol [1]
Exact Mass 137.0971272 Da [1]
Topological Polar Surface Area 12 A2 [1]
Heavy Atom Count 8 [1]
Formal Charge 0 [1]
Complexity 51.9 [1]
Isotope Atom Count 0 [1]
Defined Atom Stereocenter

0 [1]
Count
Undefined Atom Stereocenter

1 [1]
Count
Defined Bond Stereocenter

0 [1]
Count
Undefined Bond Stereocenter

0 [1]
Count
Covalently-Bonded Unit Count 2 [1]
Compound Is Canonicalized Yes [1]

Synthesis and Characterization

The primary method for the synthesis of methyl(pentan-2-yl)amine hydrochloride is through
the reductive amination of pentan-2-one with methylamine.

Experimental Protocol: Synthesis by Reductive
Amination

The following is a representative experimental protocol for the synthesis of a secondary amine
via reductive amination. This protocol is based on established methods for similar chemical
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transformations and should be adapted and optimized for the specific synthesis of
methyl(pentan-2-yl)amine hydrochloride.

Synthesis Workflow of Methyl(pentan-2-yl)amine Hydrochloride
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Caption: A plausible workflow for the synthesis of Methyl(pentan-2-yl)amine hydrochloride.

Materials:

Pentan-2-one

Methylamine hydrochloride

Methanol

Sodium borohydride

Hydrochloric acid (concentrated and dilute)
Diethyl ether (or other suitable organic solvent)
Anhydrous magnesium sulfate
Round-bottom flask

Magnetic stirrer

Separatory funnel

Rotary evaporator

Procedure:

e Imine Formation: In a round-bottom flask, dissolve pentan-2-one (1 equivalent) and

methylamine hydrochloride (1.2 equivalents) in

methanol. Stir the mixture at room

temperature for 1-2 hours to facilitate the formation of the intermediate imine.

Reduction: Cool the reaction mixture in an ice bath. Slowly add sodium borohydride (1.5

equivalents) portion-wise, ensuring the temperature remains below 20°C. After the addition is

complete, allow the reaction to warm to room temperature and stir for an additional 12-24

hours.
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e Quenching and Work-up: Carefully quench the reaction by the slow addition of dilute
hydrochloric acid until the pH is acidic. Concentrate the mixture under reduced pressure
using a rotary evaporator to remove the methanol.

o Extraction: Add water to the residue and basify with a concentrated sodium hydroxide
solution. Extract the aqueous layer with diethyl ether (3 x 50 mL). Combine the organic
extracts and dry over anhydrous magnesium sulfate.

e Salt Formation and Purification: Filter the drying agent and bubble dry hydrogen chloride gas
through the ethereal solution, or add a solution of HCI in isopropanaol, to precipitate the
hydrochloride salt. Collect the solid by filtration, wash with cold diethyl ether, and dry under
vacuum to yield methyl(pentan-2-yl)amine hydrochloride. The product can be further
purified by recrystallization from a suitable solvent system (e.g., ethanol/ether).

Characterization Protocols

Nuclear Magnetic Resonance (NMR) Spectroscopy:

e 1H NMR: Dissolve a sample of the compound in a suitable deuterated solvent (e.g., D20,
CDsOD, or DMSO-ds). Record the spectrum on a 300 or 400 MHz spectrometer. The
expected signals would include a triplet for the terminal methyl group of the propyl chain, a
multiplet for the adjacent methylene group, another multiplet for the next methylene group, a
multiplet for the methine proton attached to the nitrogen and a terminal methyl group, a
singlet for the N-methyl group, and a broad singlet for the N-H proton.

e 13C NMR: Record the spectrum on a 75 or 100 MHz spectrometer using the same sample.
The spectrum should show six distinct carbon signals corresponding to the different carbon
environments in the molecule.

Gas Chromatography-Mass Spectrometry (GC-MS):

o Sample Preparation: Prepare a dilute solution of the free base (obtained by neutralizing the
hydrochloride salt) in a volatile organic solvent such as methanol or dichloromethane.

e GC Conditions: Use a non-polar or mid-polar capillary column (e.g., DB-5ms). Set a suitable
temperature program, for instance, starting at 50°C and ramping up to 250°C at a rate of
10°C/min.
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» MS Conditions: Use electron ionization (El) at 70 eV. The expected fragmentation pattern for
aliphatic amines typically involves alpha-cleavage, which is the cleavage of the carbon-
carbon bond adjacent to the nitrogen atom. For methyl(pentan-2-yl)amine, the major
fragments would likely result from the loss of a propyl radical or a methyl radical from the

molecular ion.

Biological Activity and Mechanism of Action

Methyl(pentan-2-yl)amine hydrochloride is structurally related to other stimulant compounds
and is presumed to act as a central nervous system (CNS) stimulant. Its pharmacological
effects are likely mediated through its interaction with monoamine neurotransmitter systems.

Proposed Mechanism of Action

The proposed mechanism of action for methyl(pentan-2-yl)amine hydrochloride involves the
release of the neurotransmitters norepinephrine and dopamine from presynaptic nerve
terminals. It is believed to act as a norepinephrine-dopamine releasing agent (NDRA).
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Proposed Mechanism of Action of Methyl(pentan-2-yl)amine Hydrochloride
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Caption: Proposed signaling pathway for Methyl(pentan-2-yl)amine hydrochloride.
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This proposed mechanism involves the following steps:

o Uptake: Methyl(pentan-2-yl)amine enters presynaptic neurons via dopamine transporters
(DAT) and norepinephrine transporters (NET).

» Vesicular Disruption: Once inside the neuron, it disrupts the vesicular monoamine transporter
2 (VMAT?2), leading to the release of dopamine and norepinephrine from synaptic vesicles
into the cytoplasm.

e Reverse Transport: The increased cytoplasmic concentrations of these neurotransmitters
cause a reversal of the direction of DAT and NET, resulting in the efflux of dopamine and
norepinephrine into the synaptic cleft.

o Receptor Activation: The elevated levels of dopamine and norepinephrine in the synapse
lead to increased activation of their respective postsynaptic receptors, resulting in the
observed stimulant effects.

Safety and Handling

Methyl(pentan-2-yl)amine hydrochloride is classified as a hazardous substance. It is
reported to cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory
irritation (H335).[1] Appropriate personal protective equipment (PPE), including gloves, safety
glasses, and a lab coat, should be worn when handling this compound. Work should be
conducted in a well-ventilated fume hood.

Disclaimer: This document is intended for informational purposes only and does not constitute
professional medical or chemical safety advice. All laboratory work should be conducted by
qualified individuals in accordance with established safety protocols.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Methyl(pentan-2-yl)amine hydrochloride chemical
structure and properties]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1416764#methyl-pentan-2-yl-amine-hydrochloride-
chemical-structure-and-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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